Cas no 1807046-64-5 (4-Cyano-2,3-diethylbenzoic acid)

• Product Name: 4-Cyano-2,3-diethylbenzoic acid
• CAS No: 1807046-64-5
• MF: C₁₂H₁₃NO₂
• MW: 203.237123250961
• CID: 5011448
• Update Time: 2025-06-08

4-Cyano-2,3-diethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Cyano-2,3-diethylbenzoic acid

• Inchi： 1S/C12H13NO2/c1-3-9-8(7-13)5-6-11(12(14)15)10(9)4-2/h5-6H,3-4H2,1-2H3,(H,14,15)
• InChI Key： GIUWHYURCPSXMI-UHFFFAOYSA-N
• SMILES： OC(C1=CC=C(C#N)C(CC)=C1CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 279
• XLogP3: 2.8
• Topological Polar Surface Area: 61.1

Additional information on 4-Cyano-2,3-diethylbenzoic acid

Recent Advances in the Study of 4-Cyano-2,3-diethylbenzoic Acid (CAS: 1807046-64-5) in Chemical Biology and Pharmaceutical Research

4-Cyano-2,3-diethylbenzoic acid (CAS: 1807046-64-5) is a synthetic benzoic acid derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its cyano and diethyl substituents, has been explored for its role as a key intermediate in the synthesis of bioactive molecules and as a potential modulator of biological targets. Recent studies have focused on its physicochemical properties, synthetic pathways, and biological activities, making it a compound of interest for drug discovery and development.

One of the primary areas of research involving 4-Cyano-2,3-diethylbenzoic acid is its application in the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for developing inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory pathways. The study highlighted the compound's ability to adopt a conformation that mimics key binding motifs, thereby disrupting PPIs with high specificity. This finding opens new avenues for the development of anti-inflammatory agents with improved selectivity and reduced off-target effects.

In addition to its role in inhibitor design, 4-Cyano-2,3-diethylbenzoic acid has been investigated for its potential as a metabolic modulator. A recent preprint on bioRxiv reported its effects on mitochondrial function in in vitro models of metabolic disorders. The study revealed that the compound could enhance mitochondrial respiration and reduce oxidative stress, suggesting its potential as a therapeutic agent for diseases such as diabetes and non-alcoholic fatty liver disease (NAFLD). These findings are particularly promising given the limited treatment options currently available for these conditions.

The synthetic accessibility of 4-Cyano-2,3-diethylbenzoic acid has also been a focus of recent research. A 2024 publication in Organic Letters described a novel, high-yield synthesis route using palladium-catalyzed cyanation and subsequent functionalization. This method not only improves the scalability of the compound but also reduces the environmental impact compared to traditional synthetic approaches. Such advancements are critical for enabling large-scale production and further pharmacological evaluation of this compound.

Despite these promising developments, challenges remain in the clinical translation of 4-Cyano-2,3-diethylbenzoic acid. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and requires further optimization to enhance its drug-like properties. Ongoing research is exploring structural modifications, such as the introduction of prodrug moieties, to address these limitations. Collaborative efforts between academic and industrial researchers are expected to accelerate the progression of this compound into preclinical and clinical trials.

In conclusion, 4-Cyano-2,3-diethylbenzoic acid (CAS: 1807046-64-5) represents a versatile and promising candidate in chemical biology and pharmaceutical research. Its applications in inhibitor design, metabolic modulation, and scalable synthesis highlight its potential to address unmet medical needs. Future studies will likely focus on optimizing its pharmacological profile and expanding its therapeutic indications, paving the way for its integration into drug development pipelines.